Cas no 850-52-2 (Altrenogest)

• Product Name: Altrenogest
• CAS No: 850-52-2
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• MDL: MFCD00867855
• CID: 40066
• PubChem ID: 354333332
• Update Time: 2025-10-29

Altrenogest Chemical and Physical Properties

Names and Identifiers

• altrenogest
• hydroxyethyl methylacrylate
• 17-allyltrenbolone
• A35957
• ALLYLTRENBOLONE
• altregonest
• drc6246
• r2267
• REGUMATE
• ru2267
• 17-α-Allyl-17-β-hydroxyestra-4,9,11-trien-3-one
• Estra-4,9,11-trien-3-one,17-hydroxy-17-(2-propenyl)-, (17b)- (9CI)
• Estra-4,9,11-trien-3-one, 17a-allyl-17-hydroxy- (7CI,8CI)
• Allyl trenbolone
• 2U0X0JA2NB
• REGU-MATE
• DRC 6246
• Altrenogestum [INN-Latin]
• RU 2267
• DSSTox_RID_83058
• DSSTox_CID_28789
• DSSTox_GSID_48863
• Altrenogest [USAN:INN:BAN]
• R 2267
• Altrenogestum
• A 35957
• (17β)-17-Hydroxy-17-(2-propen-1-yl)estra-4,9,11-trien-3-one (ACI)
• Estra-4,9,11-trien-3-one, 17-hydroxy-17-(2-propenyl)-, (17β)- (9CI)
• Estra-4,9,11-trien-3-one, 17α-allyl-17-hydroxy- (7CI, 8CI)
• Matrix
• Matrix (progestogen)
• 17alpha-ALLYL-ESTRA-4,9,11-TRIENE-17beta-OL-3-ONE
• SwineMate
• DB11372
• Estra-4,9,11-trien-3-one, 17beta-hydroxy-17-(2-propenyl)-
• Altrenogestum (INN-Latin)
• 17alpha-Allyl-17-hydroxyestra-4,9,11-trien-3-one
• ChronoMate
• 17 alpha-allyl-17-beta-hydroxyestra-4,9,11-trien-3-one
• ALTRENOGEST [GREEN BOOK]
• CHEMBL1315492
• (17beta)-17-Hydroxy-17-(2-propenyl)estra-4,9,11-trien-3-one
• (8S,13S,14S,17R)-17-allyl-17-hydroxy-13-methyl-1,2,6,7,8,13,14,15,16,17-decahydro-3H-cyclopenta[a]phenanthren-3-one
• AKOS025310098
• CCG-221218
• AB01566827_01
• Altrenogest (USAN/INN)
• ALTRENOGEST [USAN]
• DTXCID6028789
• RU-2267
• Altrenoges
• SCHEMBL140056
• Estra-4,9,11-trien-3-one, 17-hydroxy-17-(2-propenyl)-, (17-beta)-
• NSC 759180
• DTXSID3048863
• HMS3715D18
• RH-2267
• CHEBI:191255
• NCGC00183119-01
• VWAUPFMBXBWEQY-ANULTFPQSA-N
• (17 beta)-17-hydroxy-17-(2-propenyl)estra-4,9,11-trien-3-one
• A-35957
• Q-101420
• Estra-4,9,11-trien-3-one, 17-hydroxy-17-(2-propenyl)-, (17b)-
• BCP13100
• Tox21_113356
• AS-12848
• NCGC00166309-02
• Altrenogest, VETRANAL(TM), analytical standard
• DRC-6246
• ESTRA-4,9,11-TRIEN-3-ONE, 17-alpha-ALLYL-17-HYDROXY-
• OvaMed
• Altrenogest 100 microg/mL in Acetonitrile
• Altren
• NSC-759180
• Q4736979
• ESTRA-4,9,11-TRIEN-3-ONE, 17-HYDROXY-17-(2-PROPEN-1-YL)-, (17.BETA.)-
• Altrenogestrel
• s3167
• A2892
• Allyltrenbolone;RU2267
• EINECS 212-703-1
• HY-B0521
• Estra-4,9,11-trien-3-one, 17-hydroxy-17-(2-propen-1-yl)-, (17beta)-
• ALTRENOGEST [MART.]
• NCGC00166309-01
• ALTRENOGEST [MI]
• NS00014198
• ESTRA-4,9,11-TRIEN-3-ONE, 17.BETA.-HYDROXY-17-(2-PROPENYL)-
• Tox21_113356_1
• (8S,13S,14S,17R)-17-hydroxy-13-methyl-17-prop-2-enyl-1,2,6,7,8,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• 17.ALPHA.-ALLYL-ESTRA-4,9,11-TRIENE-17.BETA.-OL-3-ONE
• (8S,13R,14S,17R)-17-hydroxy-13-methyl-17-prop-2-enyl-1,2,6,7,8,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• 850-52-2
• 17 alpha-allyl-estratriene 4,9,11,17 beta-ol-one
• UNII-2U0X0JA2NB
• ALTRENOGEST (MART.)
• CAS-850-52-2
• ALTRENOGEST [INN]
• 17-alpha-Allyl-estratriene-4,9,11,17-beta-ol-3-one
• 17-alpha-Allyl-17-beta-hydroxyestra-4,9,11-trien-3-one
• D02840
• Altrenogest

• MDL： MFCD00867855
• Inchi： 1S/C21H26O2/c1-3-10-21(23)12-9-19-18-6-4-14-13-15(22)5-7-16(14)17(18)8-11-20(19,21)2/h3,8,11,13,18-19,23H,1,4-7,9-10,12H2,2H3/t18-,19+,20+,21+/m1/s1
• InChI Key： VWAUPFMBXBWEQY-ANULTFPQSA-N
• SMILES： C[C@@]12[C@](O)(CC=C)CC[C@H]1[C@@H]1CCC3=CC(CCC3=C1C=C2)=O

Computed Properties

• Exact Mass: 310.19300
• Monoisotopic Mass: 310.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder
• Density: 1.0865 (rough estimate)
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 495.6°C at 760 mmHg
• Flash Point: 210.1±21.3 °C
• Refractive Index: 1.4900 (estimate)
• PSA: 37.30000
• LogP: 4.27560
• Merck: 319
• Specific Rotation: -70 ~ -77° (c=0.5, EtOH)

Altrenogest Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Safety Instruction： H303+H313+H333
• RTECS：KG7745000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Altrenogest

Professional Introduction to Compound CAS No. 850-52-2 and Product Name: Altrenogest

Altrenogest, chemically identified by the CAS No. 850-52-2, is a synthetic progestin that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of gonadotropin-releasing hormone (GnRH) agonists, which are widely used for their ability to modulate reproductive functions. The unique chemical structure of Altrenogest enables it to exhibit potent progestogenic activity while minimizing androgenic side effects, making it a promising candidate for various therapeutic applications.

The molecular formula of Altrenogest is C₂₁H₂₈F₂O₂, and its chemical name is (6α,17α)-17-hydroxy-6-(4-fluorophenyl)-1-methyl-19-norpregn-4-en-20yn-3-one. This structure is characterized by a fluorine atom at the 4-position of the phenyl ring, which contributes to its high bioavailability and prolonged half-life upon oral administration. These pharmacokinetic properties make Altrenogest an attractive option for long-term therapeutic regimens.

In recent years, Altrenogest has been extensively studied for its potential in treating a range of gynecological disorders. One of the most notable applications is in the management of endometriosis, a chronic condition characterized by the growth of endometrial tissue outside the uterus. Clinical trials have demonstrated that Altrenogest can effectively reduce menstrual pain and improve quality of life for patients suffering from this condition. The mechanism of action involves suppression of ovulation and reduction of estrogen levels, thereby alleviating the symptoms associated with endometriosis.

Moreover, Altrenogest has shown promise in the treatment of uterine fibroids, another common gynecological disorder. Uterine fibroids are non-cancerous growths that can cause heavy menstrual bleeding, pelvic pain, and urinary symptoms. By modulating the hormonal environment within the uterus, Altrenogest helps in reducing the size of these fibroids and alleviating associated symptoms. This has been particularly beneficial for women who prefer non-surgical interventions.

Recent research has also explored the potential use of Altrenogest in male contraception. Studies have indicated that this compound can effectively suppress sperm production by inducing transient testosterone suppression followed by a rebound effect that leads to spermatogenesis inhibition. This approach offers a novel alternative to traditional male contraceptives, which often suffer from issues such as reversibility and side effects.

The pharmacological profile of Altrenogest makes it an excellent candidate for use in hormone replacement therapy (HRT). In postmenopausal women, HRT is often necessary to alleviate symptoms such as hot flashes and vaginal dryness. Altrenogest, with its selective progestogenic activity, can be used in combination with estrogens to provide comprehensive symptom relief while minimizing the risk of thromboembolic events associated with unopposed estrogen therapy.

One of the key advantages of Altrenogest is its low androgenic activity, which reduces the likelihood of side effects such as acne and hirsutism commonly associated with other progestins. This makes it particularly suitable for long-term use in both women and transgender individuals undergoing gender-affirming therapy. The compound's ability to maintain bone density without significant side effects further enhances its therapeutic value.

In clinical settings, Altrenogest is typically administered orally in tablet form. The dosage regimen is tailored to the specific indication, with typical doses ranging from 2.5 mg to 10 mg per day. The extended-release formulations have been particularly beneficial for patients requiring continuous treatment over extended periods.

The safety profile of Altrenogest has been well-established through extensive clinical trials. Common side effects include nausea, headache, and breast tenderness, which are generally mild and transient. Serious adverse events are rare but may include hyperglycemia and fluid retention. Regular monitoring is recommended to ensure optimal therapeutic outcomes and minimize potential risks.

Future research directions for Altrenogest include exploring its potential in treating other conditions such as polycystic ovary syndrome (PCOS) and breast cancer. Preliminary studies have suggested that its anti-proliferative effects may be beneficial in managing certain types of breast cancer by inhibiting estrogen receptor activity. Additionally, its role in improving metabolic parameters in women with PCOS is being actively investigated.

The development of novel delivery systems for Altrenogest, such as transdermal patches or vaginal rings, is another area of interest. These formulations could offer more convenient dosing schedules and improved patient compliance compared to oral tablets. Furthermore, advancements in drug delivery technology may enable targeted release mechanisms that enhance therapeutic efficacy while reducing systemic exposure.

In conclusion, Altrenogest (CAS No. 850-52-2) stands out as a versatile and effective progestin with broad therapeutic applications across various gynecological disorders. Its unique chemical properties contribute to its high efficacy and favorable safety profile, making it a valuable asset in modern medicine. As research continues to uncover new uses for this compound, Altrenogest is poised to play an increasingly important role in addressing unmet medical needs.